Cas no 1048920-34-8 (6-fluoro-7-nitro-3h-2-benzofuran-1-one)

6-fluoro-7-nitro-3h-2-benzofuran-1-one structure
1048920-34-8 structure
Product Name:6-fluoro-7-nitro-3h-2-benzofuran-1-one
CAS No:1048920-34-8
MF:C8H4FNO4
MW:197.120065689087
CID:1146204
PubChem ID:44829111
Update Time:2025-04-20

6-fluoro-7-nitro-3h-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-7-nitro-3H-2-benzofuran-1-one
    • 6-FLUORO-7-NITRO-3H-ISOBENZOFURAN-1-ONE
    • CTK8E1972
    • SBB068242
    • KB-199444
    • 6-fluoranyl-7-nitro-3H-2-benzofuran-1-one
    • FT-0655023
    • A801092
    • DTXSID40661194
    • 1048920-34-8
    • DB-296521
    • 6-Fluoro-7-nitroisobenzofuran-1(3H)-one
    • AKOS006307105
    • 6-Fluoro-7-nitro-2-benzofuran-1(3H)-one
    • 6-fluoro-7-nitro-3h-2-benzofuran-1-one
    • Inchi: 1S/C8H4FNO4/c9-5-2-1-4-3-14-8(11)6(4)7(5)10(12)13/h1-2H,3H2
    • InChI Key: VZVJQOCBYYCJKM-UHFFFAOYSA-N
    • SMILES: FC1C=CC2COC(C=2C=1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 197.01243577g/mol
  • Monoisotopic Mass: 197.01243577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 72.1Ų
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